Cas no 220957-39-1 (5-Bromofuro[2,3-b]pyridine)

5-Bromofuro[2,3-b]pyridine is a heterocyclic compound featuring a fused furan and pyridine ring system with a bromine substituent at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine atom enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. Its rigid fused-ring system contributes to stability and selectivity in target molecule construction. The compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its balanced electronic properties and compatibility with diverse reaction conditions. Proper handling under inert conditions is recommended to preserve its reactivity.
5-Bromofuro[2,3-b]pyridine structure
5-Bromofuro[2,3-b]pyridine structure
Product Name:5-Bromofuro[2,3-b]pyridine
CAS No:220957-39-1
MF:C7H4BrNO
MW:198.016760826111
MDL:MFCD16628264
CID:839429
PubChem ID:10679449
Update Time:2025-11-02

5-Bromofuro[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromofuro[2,3-b]pyridine
    • 5-BROMO-FURO[2,3-B]PYRIDINE
    • Furo[2,3-b]pyridine, 5-bromo-
    • 5-bromofuro<2,3-b>pyridine
    • QC-4108
    • ILFJFOMSHYIUTA-UHFFFAOYSA-N
    • 1198AB
    • VP12325
    • SB15845
    • 5-Bromofuro[2,3-b]pyridine, AldrichCPR
    • AB0081811
    • ST2406174
    • A4751
    • CS-W022336
    • DB-024516
    • MFCD16628264
    • SY128541
    • 220957-39-1
    • DTXSID90443386
    • AKOS006229755
    • EN300-198119
    • AS-42132
    • SCHEMBL618751
    • MDL: MFCD16628264
    • Inchi: 1S/C7H4BrNO/c8-6-3-5-1-2-10-7(5)9-4-6/h1-4H
    • InChI Key: ILFJFOMSHYIUTA-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C2C(C=CO2)=C1

Computed Properties

  • Exact Mass: 196.94800
  • Monoisotopic Mass: 196.94763g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26

Experimental Properties

  • Density: 1.710
  • Boiling Point: 226 ºC
  • Flash Point: 91 ºC
  • PSA: 26.03000
  • LogP: 2.59030

5-Bromofuro[2,3-b]pyridine Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302
  • Hazardous Material transportation number:NONH for all modes of transport
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn
  • HazardClass:IRRITANT

5-Bromofuro[2,3-b]pyridine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromofuro[2,3-b]pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
228355-250mg
5-Bromofuro[2,3-b]pyridine
220957-39-1 95%
250mg
£225.00 2022-02-28
Fluorochem
228355-1g
5-Bromofuro[2,3-b]pyridine
220957-39-1 95%
1g
£500.00 2022-02-28
Fluorochem
228355-5g
5-Bromofuro[2,3-b]pyridine
220957-39-1 95%
5g
£1500.00 2022-02-28
Apollo Scientific
OR953736-250mg
5-Bromofuro[2,3-b]pyridine
220957-39-1 98%
250mg
£152.00 2025-02-21
Apollo Scientific
OR953736-1g
5-Bromofuro[2,3-b]pyridine
220957-39-1 98%
1g
£395.00 2025-02-21
Matrix Scientific
055656-100mg
5-Bromofuro[2,3-b]pyridine
220957-39-1
100mg
$90.00 2021-06-27
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
ADE001191-1G
5-Bromofuro[2,3-b]pyridine
220957-39-1
1g
¥10696.47 2023-11-11
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
ARK-1009-25g
5-BROMOFURO[2,3-B]PYRIDINE
220957-39-1 95%
25g
$4000 2023-09-07
Chemenu
CM111793-1g
5-bromofuro[2,3-b]pyridine
220957-39-1 95%+
1g
$*** 2023-03-30
eNovation Chemicals LLC
D957947-250mg
5-Bromofuro[2,3-b]pyridine
220957-39-1 95%
250mg
$190 2024-06-07

5-Bromofuro[2,3-b]pyridine Production Method

5-Bromofuro[2,3-b]pyridine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:220957-39-1)5-溴呋喃并[2,3-B]吡啶
Order Number:LE26931368
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:00
Price ($):discuss personally
Email:18501500038@163.com

Additional information on 5-Bromofuro[2,3-b]pyridine

5-Bromofuro[2,3-b]pyridine (CAS 220957-39-1): A Versatile Heterocyclic Compound for Pharmaceutical and Material Science Applications

5-Bromofuro[2,3-b]pyridine (CAS 220957-39-1) is a brominated heterocyclic compound that has gained significant attention in recent years due to its unique structural features and wide-ranging applications. As a fused bicyclic system containing both furan and pyridine rings, this compound serves as a valuable building block in medicinal chemistry and material science. The presence of a bromine atom at the 5-position makes it particularly useful for cross-coupling reactions, enabling the construction of more complex molecular architectures.

The growing interest in 5-Bromofuro[2,3-b]pyridine derivatives stems from their potential applications in drug discovery and organic electronics. Researchers are actively exploring its use as a pharmacophore in the development of novel therapeutic agents, particularly in areas such as kinase inhibitors and CNS-targeting drugs. The compound's electron-rich nature and planar structure also make it attractive for organic semiconductor applications, where it can contribute to improved charge transport properties.

Recent advancements in heterocyclic chemistry have highlighted the importance of 5-Bromofuro[2,3-b]pyridine synthesis and its derivatization methods. The compound can be prepared through various synthetic routes, including cyclization reactions of appropriately substituted precursors or through metal-catalyzed coupling strategies. These synthetic approaches are frequently discussed in organic chemistry forums and research publications, reflecting the compound's relevance in contemporary chemical research.

The physicochemical properties of 5-Bromofuro[2,3-b]pyridine contribute to its versatility. With a molecular weight of 212.02 g/mol and moderate solubility in common organic solvents, it offers practical handling characteristics for laboratory use. The bromine substituent provides an excellent handle for further functionalization through palladium-catalyzed reactions such as Suzuki-Miyaura or Sonogashira couplings, making it a favorite among synthetic chemists.

In the pharmaceutical sector, 5-Bromofuro[2,3-b]pyridine scaffold has shown promise in the development of targeted therapies. Its structural similarity to various biologically active compounds has led to investigations into its potential as a protein kinase inhibitor or enzyme modulator. The compound's ability to participate in hydrogen bonding and π-π stacking interactions makes it particularly valuable for drug design applications.

Material scientists have also taken notice of 5-Bromofuro[2,3-b]pyridine applications in organic electronics. The compound's conjugated system and electron-donating properties make it a candidate for use in organic light-emitting diodes (OLEDs) and organic photovoltaic devices. Researchers are exploring its incorporation into π-conjugated polymers and small-molecule semiconductors to enhance device performance.

The commercial availability of 5-Bromofuro[2,3-b]pyridine has increased in recent years, with several chemical suppliers offering it for research purposes. When purchasing this compound, researchers should pay attention to purity specifications and analytical data, as these factors can significantly impact experimental outcomes. Proper storage conditions, typically under inert atmosphere at low temperatures, are recommended to maintain the compound's stability.

From a safety perspective, standard laboratory precautions should be observed when handling 5-Bromofuro[2,3-b]pyridine. While not classified as highly hazardous, appropriate personal protective equipment including gloves and safety glasses should be worn. The compound should be used in well-ventilated areas or fume hoods, following established laboratory safety protocols.

Future research directions for 5-Bromofuro[2,3-b]pyridine chemistry may include the development of more efficient synthetic methods, exploration of novel biological activities, and investigation of its optoelectronic properties. The compound's versatility ensures it will remain an important tool for chemists working in both pharmaceutical development and materials science for years to come.

As interest in heterocyclic compounds continues to grow, 5-Bromofuro[2,3-b]pyridine research is likely to expand into new areas. Current trends suggest potential applications in catalysis, supramolecular chemistry, and chemical biology. The compound's unique combination of structural features and reactivity makes it a valuable addition to the toolkit of modern synthetic chemists and materials scientists alike.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:220957-39-1)5-溴呋喃并[2,3-B]吡啶
LE26931368
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email